Cas no 261944-82-5 (2,5-Difluoro-4-(trifluoromethyl)benzamide)
261944-82-5 structure
Product Name:2,5-Difluoro-4-(trifluoromethyl)benzamide
CAS No:261944-82-5
MF:C8H4F5NO
MW:225.115479469299
CID:2838305
PubChem ID:2774241
Update Time:2025-04-21
2,5-Difluoro-4-(trifluoromethyl)benzamide Chemical and Physical Properties
Names and Identifiers
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- DTXSID40378952
- MFCD01631484
- 261944-82-5
- 2,5-Difluoro-4-(trifluoromethyl)benzamide
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- Inchi: 1S/C8H4F5NO/c9-5-2-4(8(11,12)13)6(10)1-3(5)7(14)15/h1-2H,(H2,14,15)
- InChI Key: ZZEWIOVMOIJOIP-UHFFFAOYSA-N
- SMILES: FC1C=C(C(N)=O)C(=CC=1C(F)(F)F)F
Computed Properties
- Exact Mass: 225.02130456Da
- Monoisotopic Mass: 225.02130456Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 254
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.1Ų
2,5-Difluoro-4-(trifluoromethyl)benzamide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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